2-(2-Methylphenyl)-2-morpholin-4-ylethanamine
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Overview
Description
The compound “2-(2-Methylphenyl)-2-morpholin-4-ylethanamine” is an organic compound consisting of a morpholine ring and a methylphenyl group. Morpholine is a common motif in organic chemistry and is used as a building block in the synthesis of various pharmaceuticals and agrochemicals . The 2-methylphenyl group is a type of aromatic ring, which is also commonly found in many organic compounds .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific molecular structure. Typical properties to consider might include its melting point, boiling point, solubility in various solvents, and stability under various conditions .Scientific Research Applications
Neurokinin-1 Receptor Antagonism
1-(5-[[(2R,3S)-2-([(1R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethyl]oxy)-3-(4-fluorophenyl)morpholin-4-yl]methyl]-2H-1,2,3-triazol-4-yl)-N,N-dimethylmethanamine hydrochloride 3, a compound with structural similarity to 2-(2-Methylphenyl)-2-morpholin-4-ylethanamine, demonstrates high affinity and effectiveness as an orally active human neurokinin-1 (h-NK1) receptor antagonist. It's effective in pre-clinical tests related to emesis and depression, showcasing potential in treating these conditions (Harrison et al., 2001).
Serotonin Reuptake Inhibition and 5-HT2A Receptor Antagonism
YM992, chemically related to this compound, is both a selective serotonin reuptake inhibitor (SSRI) and a potent 5-HT2A antagonist. It has shown efficacy in altering the firing activity of norepinephrine neurons, suggesting potential benefits in affective and anxiety disorders (Szabo & Blier, 2002).
Discovery of Norepinephrine Transporter Inhibitors
Research into 2-morpholin-2-ylethyl derivatives led to the discovery of potent and selective inhibitors of the norepinephrine transporter, significant for treating conditions like acute, inflammatory, and neuropathic pain (O'Neill et al., 2011).
Antidepressant Potential
YM992, similar in structure to this compound, exhibits dual action as a 5-HT reuptake inhibitor and a 5-HT2A receptor antagonist. This unique biochemical profile suggests it may have high efficacy as a novel antidepressant (Takeuchi et al., 1997).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-(2-methylphenyl)-2-morpholin-4-ylethanamine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N2O/c1-11-4-2-3-5-12(11)13(10-14)15-6-8-16-9-7-15/h2-5,13H,6-10,14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LIARICFYQNWNPY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(CN)N2CCOCC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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